ABSTRACTFive homologous series of low molar mass liquid crystals containing mono/diester and imine-linked cores with terminal unsaturated carbon chains and/or a carboxylic group were synthesised. They were characterised with IR, UV and 1H-NMR spectroscopies. Liquid crystalline properties of all the derivatives were studied by polarised optical microscopy and their mesophase transition enthalpies and entropy changes measured by DSC. The 4-((4-n-alkoxybenzoyl) oxy) benzoic acids (nOPBA) exhibit enantiotropic smectic A and nematic mesophases, while all the 4-allyl-2-methoxyphenyl 4-n-alkoxybenzoates (nOBEg) and 4-allyl-2-methoxyphenyl (E)-3-(4-n-alkoxyphenyl) acrylates (nOCEg) do not show any liquid crystalline properties. Intermediate members of the 4-allyl-2-methoxyphenyl (E)-4-((4-n-alkoxybenzylidene) amino) benzoate series (nOPMABEg) and the 4-((4-allyl-2-methoxyphenoxy) carbonyl) phenyl 4-n-alkoxybenzoate series (nOB2Eg) exhibited only enantiotropic nematic mesophase behaviour. The optimised geometry of all the liquid crystalline compounds was calculated by density functional theory (DFT), and the effect of the twist angle ϴ of the ring system, the length of the core, HOMO-LUMO energies and electrostatic potential of the compounds on mesomorphism was examined. The effects of the linking groups, the ring systems, the length of the core and the terminal unsaturated carbon chain on mesophase behaviour were studied. The mesophase transitions of the five series were compared with each other and with structurally similar compounds to evaluate the effects of the ring systems on their mesophase behaviour.

ABSTRACTWe study the transverse normal linear propagating modes within a cylindrical wave guide filled with a blue-phase liquid crystal, which is subjected to the cladding by means of soft anchoring boundary conditions. The axis of the two dimensional helical structure of the blue phase is taken parallel to the cylindrical wave guide axis. We establish the coupled governing equations consisting of the electromagnetic Maxwell’s equations in the presence of a blue phase and the equilibrium equations for the blue-phase texture resulting from the minimisation of both, the bulk and surface free energy. By assuming a low intensity electromagnetic field, we decouple the texture equation and solve it to obtain blue-phase configurations; parameterised for different anchoring energies from which calculate the band structure and electromagnetic fields associated to these textures. We find that the number of propagating modes in the blue-phase cored waveguide depends on the anchoring strength.

ABSTRACTA novel light-sensitive chiral dopant ChD-3816 (an azo-compound containing 4-hexanoyloxyphenyl and 2-isopropyl-5-methylcyclohexylbenzoate moieties) was used for inducing helical twisting in Ntb-forming mixtures of CB7CB/CB6OCB with 5CB added to decrease the phase transition temperatures. The effects of ChD-3816 upon phase transition temperatures, as well as effects of its concentration on the measured values of helical twisting, were determined. Most of the measured parameters could be varied due to light-induced trans-cis isomerisation of ChD-3816. Under electric field, selective reflection spectra in the visible range were obtained for the emerging oblique helicoidal cholesteric structures (ChOH), with the wavelengths controllable both by electric field and appropriate UV irradiation. Possible applications for dynamic formation of contrast images are discussed.

ABSTRACTThe liquid crystalline phase of spider silk is thought to enable for the silk protein to be stored at high concentration in the gland without gelation, facilitating the instant fibre formation at the spinning duct. Nevertheless, it has never been revealed whether the liquid crystalline state of the silk protein maintains after the fibre formation. In this study, we conducted the X-ray liquid crystal structure analysis to reveal the details of molecular assemblies of the native spider silk proteins. Based on the wide- and small angle X-ray scattering data using the uniaxial bundle of spider draglines, the spider dragline silk fibres maintain a rectangular columnar liquid crystalline phase with a P21/a (p2gg) symmetry. The liquid crystalline state of the spider silk fibre is not nematic, cholesteric, nor hexagonal columnar, as previously proposed, but rectangularly packed columnar liquid crystal. The movable silk molecular chains along the long fibre axis in the rectangular columnar liquid crystalline structure help to explain the mechanical strength of the native spider dragline silk fibres. The results obtained in this study will contribute to understanding the biological basis underlying the silk fibre formation and will be useful to the biomimicry of spider silk fibres.

ABSTRACTWe present a variety of structures formed by colloidal droplets at a nematic liquid crystal – air interface, where the elastic dipole–dipole, quadrupole–quadrupole and dipole–quadrupole interactions are all essentially involved. The colloidal structures observed not only include chains with kinks or clusters but also comprise directional structures, such as directional chains and branches, whose direction is associated with the tilting director in the liquid crystal layer. The dipole–quadrupole interaction, originating from the polydispersity of the droplets, plays a central role for the formation of these directional structures. Clusters consisting of directional branches and chains are also observed and found to be fractal statistically.

ABSTRACTIn this study, novel achiral mesogens containing 4,4’-biphenyl central core connected on both sides through an ester function to 1-(4-(alkyloxy)phenyl)-1 H-[1,2,3]-triazolyl group have been synthesised and characterised. Different mesophases have been identified, with the appearance of both a periodic striped pattern and propeller-patterned droplets close to the transition between the nematic and the smectic-C phases. This periodic texture has been found to be independent of the geometry of the sample cell. These observations suggest a spontaneous symmetry breaking, which can result either from an intrinsic enantioselective self-sorting process with a chirality synchronisation mechanism, or from an extrinsic surface mechanism at the interface between the two phases.

ABSTRACTPhotonic crystal elastomers that can change colour upon stretching or compression have potential applications in mechanical sensors and optical coatings. However, facile synthetic strategies are required for these materials to be made on a commercially viable scale. To address this issue, we report a photoinitiated polymerisation method to prepare stretchable chiral nematic cellulose nanocrystal (CNC) elastomer composites that exhibit reversible visible colour upon the application of mechanical stress. The initial CNC-elastomer composite is colourless, but when it is stretched (or compressed), the helical pitch of the chiral nematic structure is reduced to lengths corresponding to the wavelengths of the visible region, resulting in colouration. By increasing the percentage elongation of the material (ca. 50–300%), the structural colour can be tuned from red to blue. The colour of the material was characterised by reflectance optical spectroscopy and reflectance circular dichroism to confirm the wavelength and polarisation of the reflected light.

ABSTRACTHybrid-order Poincaré Sphere (HyOPS) is always used to describe arbitrary vector vortex beams and it makes the physical process of polarisation and phase evolution more intuitive. In this paper, we present a method to generate high-order vector vortex beams on multiple HyOPSs electronically using liquid crystal (LC) q-plates and LC phase viable retarder (LCVR), offering us an electrically controlled method to achieve orbital angular momentum (OAM) modes switching. Arbitrary generation and switching on three HyOPSs are achieved by loading certain voltages on the LC devices in this system. Experiments’ separate verification of several peculiar points on these HyOPSs is conducted and the results fit well with theoretical predictions. This method of generating high-order vector vortex beams avoids the deviation caused by mechanical operation, and also provides an efficient, handy, fast tunable, easy-to-integration way to electronically generate and manipulate arbitrary high-order vector vortex beams on three HyOPSs with different topological charges instead of manual replacement of q-plates. This affords another passage for picophotonics as well as the science of interactions of picometre-scale events with light. Applications are vector vortex beam lasers, photo-communication, laser processing and super-resolution imaging.

ABSTRACTIn this work, electro-optical properties of polymer-dispersed liquid crystals (PDLCs) were enhanced by introducing two silicon nanomaterials into the system. Scanning electron microscopy measurements demonstrated the successful implantation of SiO2 and SiO2-SH nanostructures into the polymer matrix, and the size of a polymer mesh was enlarged with the increasing content of the two silicon nanomaterials. The electro-optical tests indicated that the electro-optical performance of PDLC composites was greatly enhanced by doping proper amounts of SiO2-SH and SiO2 nanoparticles. The driving voltage can be reduced by nearly 73.6% when the SiO2-SH concentration is 8 wt.%, which is much lower than that of SiO2. The lower driving voltage of SiO2-SH-embedded PDLCs was ascribed to the existence of -SH on the surface of the nanoparticles, which can conduct click reactions with acrylate group under the effect of initiator.

ABSTRACTNanoparticles dispersed in liquid crystals exhibit novel and intriguing properties, which make them suitable materials for displays and photonic applications. This paper reports on the impact of non-modified silica (SiO2), silica grafted with aniline (ANI@SiO2) and silica grafted with polyaniline (PANI@SiO2) nanoparticles on the physical parameters of 7CB liquid crystal. A slight change in the nematic-isotropic phase transition temperature was observed. The results from dielectric experiments revealed an increase in free ion concentration in the doped samples. By fitting a suitable equivalent electric circuit model to the experimental data, we demonstrate changes in the electro-physical parameters of the liquid crystal in the bulk and at the liquid crystal-metal electrode interface. Therefore, we were able to calculate the ion mobility and the diffusion constant. It was also demonstrated that the doping of 7CB with the above-mentioned nanoparticles increases the response time, thresholds, and viscosity.